α-[2-Chloro-1-hydroxy-1-(hydroxymethyl)ethyl]-7-oxo-3-phenyl-4-oxa-2,6-diazabicyclo[3.2.0]hept-2-ene
α-[2-Chloro-1-hydroxy-1-(hydroxymethyl)ethyl]-7-oxo-3-phenyl-4-oxa-2,6-diazabicyclo[3.2.0]hept-2-ene
Brand Name:
Vulcanchem
CAS No.:
68313-69-9
VCID:
VC0044579
InChI:
InChI=1S/C28H25ClN2O6/c29-16-28(35,17-32)23(31-25(33)21-26(31)37-24(30-21)20-14-8-3-9-15-20)27(34)36-22(18-10-4-1-5-11-18)19-12-6-2-7-13-19/h1-15,21-23,26,32,35H,16-17H2
SMILES:
C1=CC=C(C=C1)C2=NC3C(O2)N(C3=O)C(C(=O)OC(C4=CC=CC=C4)C5=CC=CC=C5)C(CO)(CCl)O
Molecular Formula:
C28H25ClN2O6
Molecular Weight:
520.966
α-[2-Chloro-1-hydroxy-1-(hydroxymethyl)ethyl]-7-oxo-3-phenyl-4-oxa-2,6-diazabicyclo[3.2.0]hept-2-ene
CAS No.: 68313-69-9
Reference Standards
VCID: VC0044579
Molecular Formula: C28H25ClN2O6
Molecular Weight: 520.966
![α-[2-Chloro-1-hydroxy-1-(hydroxymethyl)ethyl]-7-oxo-3-phenyl-4-oxa-2,6-diazabicyclo[3.2.0]hept-2-ene - 68313-69-9](/images/no_structure.jpg)
| CAS No. | 68313-69-9 |
|---|---|
| Product Name | α-[2-Chloro-1-hydroxy-1-(hydroxymethyl)ethyl]-7-oxo-3-phenyl-4-oxa-2,6-diazabicyclo[3.2.0]hept-2-ene |
| Molecular Formula | C28H25ClN2O6 |
| Molecular Weight | 520.966 |
| IUPAC Name | benzhydryl 3-(chloromethyl)-3,4-dihydroxy-2-(7-oxo-3-phenyl-4-oxa-2,6-diazabicyclo[3.2.0]hept-2-en-6-yl)butanoate |
| Standard InChI | InChI=1S/C28H25ClN2O6/c29-16-28(35,17-32)23(31-25(33)21-26(31)37-24(30-21)20-14-8-3-9-15-20)27(34)36-22(18-10-4-1-5-11-18)19-12-6-2-7-13-19/h1-15,21-23,26,32,35H,16-17H2 |
| Standard InChIKey | SUVJZPSWADVSLN-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)C2=NC3C(O2)N(C3=O)C(C(=O)OC(C4=CC=CC=C4)C5=CC=CC=C5)C(CO)(CCl)O |
| PubChem Compound | 131667601 |
| Last Modified | Nov 11 2021 |
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